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Compound of Interest

Compound Name: JNJ-46356479

Cat. No.: B15574158

Get Quote

Prudent laboratory practice necessitates a comprehensive understanding of the specific

disposal requirements for every chemical. For JNJ-46356479, it is imperative to consult the

Safety Data Sheet (SDS) provided by the manufacturer for detailed and authoritative disposal

instructions. While a specific SDS for JNJ-46356479 is not publicly available in the provided

search results, this document outlines general best-practice procedures for the disposal of

research-grade chemical compounds. This information should be used as interim guidance

until the official SDS is obtained and reviewed.

JNJ-46356479 is a selective and orally bioavailable mGlu2 receptor positive allosteric

modulator (PAM) intended for research use only.[1][2] It is typically supplied as a solid powder

and shipped under ambient temperature as a non-hazardous chemical.[2] However, all

chemical waste should be handled with care and disposed of responsibly to minimize

environmental impact and ensure laboratory safety.

General Disposal Procedures for Research-Grade
Chemicals
In the absence of a specific SDS for JNJ-46356479, the following general procedures for the

disposal of hazardous chemical waste in a laboratory setting should be followed. These
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guidelines are based on standard laboratory safety protocols.

1. Waste Identification and Segregation:

Do not mix incompatible wastes.

Treat all waste generated from the handling of JNJ-46356479, including contaminated

personal protective equipment (PPE), empty containers, and experimental residues, as

chemical waste.

Segregate waste streams. For example, separate solid waste (e.g., contaminated gloves,

weigh boats) from liquid waste (e.g., solutions containing JNJ-46356479).

2. Container Management:

Use sturdy, chemically resistant, and leak-proof containers for waste collection.

Ensure all waste containers are clearly and accurately labeled with the words "Hazardous

Waste" and the full chemical name of the contents (i.e., "JNJ-46356479").

Keep waste containers securely closed except when adding waste.[3]

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.[3]

3. Disposal of Empty Containers:

Thoroughly empty all contents from the original JNJ-46356479 container.

The first rinse of the container with a suitable solvent should be collected and disposed of as

hazardous waste.[3]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[3] After appropriate rinsing, the container can be disposed of according to

institutional guidelines.

4. Disposal Route:
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Never dispose of chemical waste down the drain, in the regular trash, or by evaporation.[3]

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or equivalent department.[3]

Contact your EHS office to schedule a waste pick-up and for guidance on specific packaging

and labeling requirements.

Quantitative Data Summary
Parameter Value Source

Chemical Name

8-Trifluoromethyl-3-

cyclopropylmethyl-7-[(4-(2,4-

difluorophenyl)-1-

piperazinyl)methyl]-1,2,4-

triazolo[4,3-a]pyridine

MedKoo Biosciences[2]

Molecular Formula C22H22F5N5 MedKoo Biosciences[2]

Molecular Weight 451.45 g/mol MedKoo Biosciences[2]

Appearance Solid powder MedKoo Biosciences[2]

Solubility Soluble in DMSO MedKoo Biosciences[2]

Storage

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C

MedKoo Biosciences[2]

Experimental Protocols
Detailed experimental protocols for the use of JNJ-46356479 are not directly provided in the

context of disposal procedures. However, research articles describe its use in preclinical

studies, such as in a ketamine-induced mouse model of schizophrenia to assess its effects on

neuropathological deficits and behaviors.[4] The synthesis and characterization of radiolabeled

[18F]JNJ-46356479 for use as a PET imaging ligand have also been described.[5] Any waste

generated from such protocols should be disposed of following the general chemical waste

guidelines outlined above, with special attention to any additional requirements for handling

radiolabeled materials, if applicable.
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Disposal Workflow
The following diagram illustrates a general decision-making workflow for the proper disposal of

laboratory chemical waste.
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General Chemical Waste Disposal Workflow

General Chemical Waste Disposal Workflow

Start: Generate Chemical Waste

Consult Safety Data Sheet (SDS)
 for specific disposal instructions

Identify Waste Type
(Solid, Liquid, Sharps, etc.)

Segregate Incompatible Wastes

Select Appropriate, Labeled
 Waste Container

Store in Designated Secondary
 Containment Area

Contact Environmental Health & Safety (EHS)
 for Waste Pickup

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is intended as general guidance. Always obtain and follow the

specific instructions provided in the Safety Data Sheet (SDS) from the manufacturer of JNJ-
46356479 for handling and disposal. All laboratory and disposal activities must comply with

local, state, and federal regulations, as well as institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. The positive allosteric modulator of the mGlu2 receptor JNJ-46356479 partially improves
neuropathological deficits and schizophrenia-like behaviors in a postnatal ketamine mice
model - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Synthesis and characterization of [18F]JNJ-46356479 as the first 18F-labeled PET
imaging ligand for metabotropic glutamate receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Guidance for the Disposal of JNJ-46356479].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574158/docs#essential-guidance-for-the-disposal-
of-jnj-46356479]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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